Cas no 1040677-61-9 (1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine)

• Product Name: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine
• CAS No: 1040677-61-9
• MF: C₁₇H₁₆F₂N₆OS
• MW: 390.410347938538
• CID: 6016540
• PubChem ID: 30858280
• Update Time: 2025-05-18

1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine
• VU0638934-1
• [4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• 1040677-61-9
• (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone
• AKOS024502898
• F5250-0971

• Inchi： 1S/C17H16F2N6OS/c18-13-4-3-12(10-14(13)19)25-16(20-21-22-25)11-23-5-7-24(8-6-23)17(26)15-2-1-9-27-15/h1-4,9-10H,5-8,11H2
• InChI Key： PXNJMJXUYXLLPT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCN(CC2=NN=NN2C2C=CC(=C(C=2)F)F)CC1)=O

Computed Properties

• Exact Mass: 390.10743665g/mol
• Monoisotopic Mass: 390.10743665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.4Ų

Additional information on 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine

Compound Introduction: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine (CAS No. 1040677-61-9)

Introducing a sophisticated chemical entity, 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine, identified by its unique Chemical Abstracts Service Number (CAS No. 1040677-61-9), represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense research interest in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups. At its core lies a piperazine ring, a common motif in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets. The piperazine ring is further modified with a thiophene-2-carbonyl substituent, which introduces both aromaticity and electrophilicity into the molecule. This modification enhances the compound's potential for binding to biological receptors and modulating their activity.

Additionally, the compound features a 3,4-difluorophenyl group attached to a tetrazole moiety through a methylene bridge. The presence of fluorine atoms in the phenyl ring is strategically significant as fluorine can influence metabolic stability and binding affinity. The tetrazole ring, known for its high reactivity and ability to engage in hydrogen bonding interactions, adds another layer of complexity to the compound's pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular docking studies suggest that this compound may interact with various targets relevant to neurological disorders and inflammation. The combination of the thiophene-2-carbonyl and tetrazole groups is particularly noteworthy, as these structural elements have been associated with potent pharmacological effects in previous studies.

In the context of current research trends, this compound aligns well with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets, thereby increasing their therapeutic efficacy and reducing the likelihood of resistance development. The structural features of 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine make it an excellent candidate for such an approach.

Experimental validation of these predictions has already begun in several research laboratories. Initial in vitro assays have shown promising results regarding the compound's ability to modulate key enzymes and receptors involved in neurological disorders. The 3,4-difluorophenyl group appears to play a crucial role in these interactions by enhancing binding affinity through halogen bonding interactions.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies are employed to construct the tetrazole ring and integrate it seamlessly with the piperazine core. The introduction of the thiophene-2-carbonyl group requires precise control over reaction conditions to ensure high yield and purity. These synthetic strategies are continuously refined to improve efficiency and scalability for potential clinical applications.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits favorable solubility and metabolic stability, which are critical factors for drug development. The presence of fluorine atoms may contribute to its metabolic resistance profile by influencing enzyme interactions.

Future research directions include exploring derivative compounds that may enhance potency or selectivity while maintaining safety profiles. Structural modifications such as varying the substitution pattern on the phenyl ring or altering the tetrazole moiety could lead to novel analogs with improved pharmacological properties.

The potential therapeutic applications of 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine are vast. It shows promise in treating conditions such as depression, anxiety disorders, and chronic inflammatory diseases where modulation of neurotransmitter systems is key. Additionally, its structural features may make it useful in developing treatments for neurodegenerative diseases by targeting specific pathological pathways.

In conclusion,1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine (CAS No. 1040677-61-9) represents a significant advancement in pharmaceutical chemistry with compelling pharmacological properties and therapeutic potential. Its unique molecular structure and promising experimental results position it as a valuable candidate for further research and development in the treatment of various human diseases.